Cas no 2172069-79-1 (1-(4-aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-(4-aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2172069-79-1
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• CID: 6035350
• PubChem ID: 165787773
• Update Time: 2025-10-28

1-(4-aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
• 2172069-79-1
• EN300-1646379

• Inchi： 1S/C11H19F2NO2/c12-7-9(8-13)5-11(15,6-9)10(14)1-3-16-4-2-10/h15H,1-8,14H2
• InChI Key： ZIAYGBRULQLNJY-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C2(CCOCC2)N)(C1)O

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(4-aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol

1-(4-Aminooxan-4-yl)-3,3-Bis(fluoromethyl)cyclobutan-1-ol: A Comprehensive Overview

1-(4-Aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol, with the CAS registry number 2172069-79-1, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutanol core substituted with a 4-aminooxan-4-yl group and two fluoromethyl groups. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The synthesis of 1-(4-Aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the cyclobutanol framework. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this chiral center, which is critical for its biological activity. The introduction of the 4-aminooxan-4-yl group is achieved through nucleophilic substitution reactions, while the fluoromethyl groups are introduced via electrophilic substitution or alkylation methods. These steps are carefully optimized to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The amino group in the oxane ring can be readily modified to introduce various functionalities, such as hydroxyl or carboxylic acid groups, through simple chemical transformations. This flexibility allows for the generation of a wide range of derivatives that can be screened for biological activity. Recent studies have demonstrated that certain derivatives exhibit potent inhibitory effects on key enzymes involved in cancer cell proliferation and inflammation.

In addition to its pharmacological applications, 1-(4-Aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol has shown promise in materials science. The fluoromethyl groups impart unique electronic and steric properties to the molecule, making it an attractive candidate for use in polymer synthesis and as a precursor for advanced materials. Researchers have explored its use in the development of self-healing polymers and stimuli-responsive materials, where its ability to undergo reversible chemical transformations under specific conditions is highly advantageous.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that under certain conditions, it undergoes rapid degradation, minimizing its persistence in the environment. This property is particularly important for compounds intended for use in pharmaceuticals or industrial applications, where environmental safety is a critical consideration.

In conclusion, 1-(4-Aminooxan-4-yl)-3,3-bis(fluoromethyl)cyclobutan-1